2-(2-cyano-3-fluoroanilino)-N-(cyclopropylmethyl)acetamide

• IUPAC Name: 2-(2-cyano-3-fluoroanilino)-N-(cyclopropylmethyl)acetamide
• InChI: InChI=1S/C13H14FN3O/c14-11-2-1-3-12(10(11)6-15)16-8-13(18)17-7-9-4-5-9/h1-3,9,16H,4-5,7-8H2,(H,17,18)
• InChI Key: JSJNBTKQKAUKEP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)CNC2=C(C(=CC=C2)F)C#N
• Molecular Formula: C13H14FN3O
• Molecular Weight: 247.27 g/mol

Description

2-(2-cyano-3-fluoroanilino)-N-(cyclopropylmethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2-cyano-3-fluoroanilino)-N-(cyclopropylmethyl)acetamide involves the inhibition of protein kinases, which are enzymes that play a crucial role in cell signaling pathways. By inhibiting these enzymes, this compound disrupts the signaling pathways that are essential for cancer cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-cyano-3-fluoroanilino)-N-(cyclopropylmethyl)acetamide can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects, which could potentially be useful in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-cyano-3-fluoroanilino)-N-(cyclopropylmethyl)acetamide in lab experiments is its high potency, which allows for the use of lower concentrations of the compound. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving 2-(2-cyano-3-fluoroanilino)-N-(cyclopropylmethyl)acetamide. One potential area of research is the development of more effective formulations of this compound that can increase its solubility in water. Additionally, further studies are needed to investigate the potential applications of this compound in treating other types of cancer and inflammatory diseases. Finally, there is a need for more research to better understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-(2-cyano-3-fluoroanilino)-N-(cyclopropylmethyl)acetamide involves the reaction of 2-cyano-3-fluoroaniline with cyclopropylmethylamine, followed by acetylation with acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-(2-cyano-3-fluoroanilino)-N-(cyclopropylmethyl)acetamide has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has also been investigated for its anti-inflammatory properties, which could potentially be useful in treating inflammatory diseases such as rheumatoid arthritis.